Cas no 20311-51-7 (Solamargine)

Solamargine, a derivative of solasodine, a steroid derived from Solanum plants, has shown anticancer activity in a variety of cancers Solamargine induced nonselective cytotoxicity and P-gp inhibition Conclusion: solamargine significantly inhibits the migration and invasion of HepG2 cells by downregulating the expression and activity of MMP-2 and MMP-9

Solamargine structure

Product Name:Solamargine

CAS No:20311-51-7

Molecular Formula:C₄₅H₇₃NO₁₅

Molecular Weight:868.0588

MDL:MFCD30207844

CID:257251

PubChem ID:437080

Solamargine Properties

Names and Identifiers

- b-D-Glucopyranoside, (3b,22a,25R)-spirosol-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[6-deoxy-a-L-mannopyranosyl-(1?4)]-
- 2)-O-[6-deoxy-a-L-mannopyranosyl-(1®4)]-
- b-D-Glucopyranoside, (3b,22a,25R)-spirosol-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1&reg
- Solamargine
- b-D-Glucopyranoside, (3b,22a,25R)-spirosol-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[6-deoxy-a-L-mannopyranosyl-(1®4)]-
- b-D-Glucopyranoside, (3b,22a,25R)-spirosol-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1&amp
- Solamargin
- SOLAMERGINE
- δ-Solanigrine
- NSC 407810
- (3beta,22alpha,25R)-spirosol-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-[6-deoxy-alpha-L-mannopyranosyl-(1-4)]-beta-D-glucopyranoside
- beta-Solamarine
- 8KG991E7BN
- Solamargin;
- A-Solanigrine
- DB12700
- N1375
- C10819
- AC1L2K61
- AKOS030526705
- .ALPHA.-SOLAMARGINE
- DTXSID00942456
- CCG-270542
- 1ST163965
- o-Solanigrine
- CHEMBL443114
- s9145
- beta-D-Glucopyranoside, (3beta,22alpha,25R)-spirosol-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(6-deoxy-alpha-L-mannopyranosyl-(1-4))-
- NSC-407810
- Q3489126
- (2S,3R,4R,5R,6S)-2-[(2R,3S,4S,5R,6R)-4-hydroxy-2-(hydroxymethyl)-6-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-16-yl]oxy-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
- BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,22.ALPHA.,25R)-SPIROSOL-5-EN-3-YL O-6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL-(1->2)-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL-(1->4))-
- UNII-8KG991E7BN
- HY-N0069
- SOLAMARGINE, (-)-
- 20311-51-7
- AS-75093
- NS00073646
- .DELTA.-SOLANIGRINE
- MFCD30207844
- (-)-SOLAMARGINE
- CHEBI:9185
- BCP18605
- Solamargin; (c)(1/2)-Solanigrine
- 2-[4-hydroxy-2-(hydroxymethyl)-6-(5'-tetramethylspiro[[?]-2,2'-piperidine]yl)oxy-5-(3,4,5-trihydroxy-6-methyl-tetrahydropyran-2-yl)oxy-tetrahydropyran-3-yl]oxy-6-methyl-tetrahydropyran-3,4,5-triol
- 2-[4-hydroxy-2-(hydroxymethyl)-6-(5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-16-yl)oxy-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
- NSC94735
- SOLAMARIN, BETA
- Spirosol-5-en-3-yl 2,4-bis-O-(6-deoxyhexopyranosyl)hexopyranoside
- NSC407810
- CHEMBL2005327
- .beta.-Solamarine
- LS-15468
- DELTA-SOLANIGRINE
- (2S,3R,4R,5R,6S)-2-((2R,3S,4S,5R,6R)-4-hydroxy-2-(hydroxymethyl)-6-((1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icos-18-ene-6,2'-piperidine)-16-yl)oxy-5-((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-3-yl)oxy-6-methyloxane-3,4,5-triol
- BETA.-D-GLUCOPYRANOSIDE, (3BETA,22ALPHA,25R)-SPIROSOL-5-EN-3-YL O-6-DEOXY-ALPHA-L-MANNOPYRANOSYL-(1->2)-O-(6-DEOXY-ALPHA-L-MANNOPYRANOSYL-(1->4))-
- (3ss,22a,25R)-Spirosol-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[6-deoxy-a-L-mannopyranosyl-(1?4)]-ss-D-glucopyranoside; NSC 407810; Solamargin; a-Solamargine; d-Solanigrine;
- (2S,3R,4R,5R,6S)-2-{[(2R,3R,4S,5S,6R)-4-hydroxy-6-(hydroxymethyl)-2-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethyl-5-oxaspiro[pentacyclo[10.8.0.0(2),?.0?,?.0(1)(3),(1)?]icosane-6,2'-piperidin]-18-eneoxy]-5-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxan-3-yl]oxy}-6-methyloxane-3,4,5-triol
- (1R)-1-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl)oxycyclopent-2-ene-1-carbonitrile
- DA-57990
- (1R)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxycyclopent-2-ene-1-carbonitrile
- +Expand
- MDL： MFCD30207844
- InChIKey： MBWUSSKCCUMJHO-ZGXDEBHDSA-N
- Inchi： 1S/C45H73NO15/c1-19-9-14-45(46-17-19)20(2)30-28(61-45)16-27-25-8-7-23-15-24(10-12-43(23,5)26(25)11-13-44(27,30)6)57-42-39(60-41-36(53)34(51)32(49)22(4)56-41)37(54)38(29(18-47)58-42)59-40-35(52)33(50)31(48)21(3)55-40/h7,19-22,24-42,46-54H,8-18H2,1-6H3/t19-,20+,21+,22+,24+,25-,26+,27+,28+,29-,30+,31+,32+,33-,34-,35-,36-,37+,38-,39-,40+,41+,42-,43+,44+,45-/m1/s1
- SMILES： O1[C@]2(C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])N2[H])[C@@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])=C4C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])O[H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H]

Computed Properties

Exact Mass: 867.498021g/mol
Surface Charge: 0
XLogP3: 1.1
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 16
Rotatable Bond Count: 7
Monoisotopic Mass: 867.498021g/mol
Monoisotopic Mass: 867.498021g/mol
Topological Polar Surface Area: 239Å²
Heavy Atom Count: 61
Complexity: 1610
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 26
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 868.1

Experimental Properties

LogP: 1.14350
PSA: 238.48000
Refractive Index: 1.618
Boiling Point: No data available
Melting Point: No data available
Flash Point: No data available
Solubility: 生物体外In Vitro:DMSO溶解度≥ 8.8 mg/mL(10.14 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
Color/Form: Powder
Density: 1.38

Solamargine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BFN5-1mg	Solamargine	20311-51-7	≥95%	1mg	$110.00
A2B Chem LLC	AF32689-1mg	Solamargine	20311-51-7	≥95%	1mg	$62.00	2024-04-20
Aaron	AR00BFVH-1mg	Solamargine	20311-51-7	98%	1mg	$26.00
abcr	AB479007-5mg	Solamargine; .	20311-51-7		5mg	€224.50
Chemenu	CM251117-50mg	Solamargine	20311-51-7	98%	50mg	$611
ChemFaces	CFN90159-20mg	Solamargine	20311-51-7	>=98%	20mg	$208
ChemScence	CS-4159-5mg	Solamargine	20311-51-7	≥98.0%	5mg	$144.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1320-100mg	Solamargine	20311-51-7	98%	100mg	$260	2023-09-20
Crysdot LLC	CD32002053-50mg	Solamargine	20311-51-7	98+%	50mg	$697	2024-07-18
DC Chemicals	DCA-008-20 mg	Solamargine	20311-51-7	>98%, Standard References Grade	20mg	$280.0	2022-02-28

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